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Compound of Interest

Compound Name: Bromic acid

CAS No.: 7789-31-3

Cat. No.: B1214919

Get Quote

Essential guidelines for the safe handling and disposal of bromic acid, a powerful oxidizing

agent, are critical for maintaining a secure laboratory environment. This document provides a

comprehensive, step-by-step protocol for the neutralization and disposal of bromic acid,

ensuring the safety of researchers, scientists, and drug development professionals.

Bromic acid (HBrO₃) is a strong oxoacid that exists only in aqueous solution.[1] Its instability

and potent oxidizing properties necessitate a careful and methodical approach to its disposal.

Unlike many common laboratory acids, simple neutralization with a base is insufficient and

potentially hazardous, as it results in the formation of bromate salts, which are also strong

oxidizers. The correct procedure involves a two-stage process: reduction of the hazardous

bromate ion (BrO₃⁻) to the much less harmful bromide ion (Br⁻), followed by neutralization of

the resulting acidic solution.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate

personal protective equipment (PPE) to prevent skin and eye contact. This includes:
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PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., neoprene, butyl

rubber, or Viton)

Eye Protection Chemical splash goggles and a face shield

Body Protection
A lab coat, apron, or coveralls to prevent skin

contact

All handling and disposal procedures should be conducted within a certified chemical fume

hood to avoid the inhalation of any potential vapors.

Disposal Protocol: Reduction and Neutralization
This protocol details the safe disposal of small quantities of bromic acid typically found in a

laboratory setting. The primary method involves reduction with sodium bisulfite, a common and

effective reducing agent for oxidizing species.

Experimental Protocol
Objective: To safely reduce bromic acid to hydrobromic acid, followed by neutralization to a

pH suitable for disposal.

Materials:

Bromic acid waste solution

Sodium bisulfite (NaHSO₃) or Sodium metabisulfite (Na₂S₂O₅)

Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO₃) solution (e.g., 1 M)

pH indicator strips or a calibrated pH meter

Stir plate and stir bar

Beakers or flasks of appropriate size

Ice bath
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Procedure:

Preparation and Dilution:

Place the beaker or flask containing the bromic acid waste in an ice bath to control any

potential exothermic reactions.

While stirring, slowly dilute the bromic acid solution with cold water to a concentration of

approximately 5% or less. Always add acid to water, never the other way around.

Reduction of Bromate:

Slowly add a 10% aqueous solution of sodium bisulfite dropwise to the stirred, cooled

bromic acid solution.

Continue the addition of the sodium bisulfite solution until the oxidizing potential of the

solution is eliminated. This can be tested with potassium iodide-starch paper; the absence

of a blue-black color indicates the complete reduction of the bromate.

Be aware that this reaction may be exothermic. Maintain a slow addition rate to keep the

temperature under control.

Neutralization:

Once the reduction is complete, the solution will be acidic due to the presence of

hydrobromic acid and any remaining sulfuric acid from the reduction reaction.

Slowly add a dilute solution of a base, such as 1 M sodium hydroxide or sodium

bicarbonate, to the stirred solution.

Monitor the pH of the solution using pH indicator strips or a pH meter.

Continue adding the base until the pH of the solution is between 6.0 and 8.0.

Final Disposal:

Once the solution is neutralized, it can typically be disposed of down the drain with

copious amounts of water, in accordance with local regulations. Always consult your
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institution's environmental health and safety (EHS) department for specific disposal

guidelines.

The following diagram illustrates the workflow for the proper disposal of bromic acid:
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Caption: Workflow for the safe disposal of bromic acid waste.
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Emergency Procedures for Spills
In the event of a bromic acid spill, immediate action is crucial to mitigate hazards.

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, neutralize the spill by covering it with a weak base such as

sodium bicarbonate or a commercial acid neutralizer.

Once neutralized, the residue can be carefully collected with absorbent pads.

The collected waste should be placed in a sealed, labeled container for hazardous waste

disposal.

Large Spills (or any spill outside a fume hood):

Evacuate the laboratory immediately and alert others in the vicinity.

Close the laboratory doors to contain any vapors.

Contact your institution's emergency response team or EHS department.

Do not attempt to clean up a large spill without specialized training and equipment.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of bromic acid, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Bromic Acid: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214919/docs#proper-disposal-of-bromic-acid-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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